1-Hydroxyxanthine dihydrate

• CAS No.: 64038-48-8
• Molecular Formula: C5H8N4O5
• Molecular Weight: 204.14 g/mol
• IUPAC Name: 1-hydroxy-3,7-dihydropurine-2,6-dione;dihydrate
• InChI: InChI=1S/C5H4N4O3.2H2O/c10-4-2-3(7-1-6-2)8-5(11)9(4)12;;/h1,12H,(H,6,7)(H,8,11);2*1H2
• InChI Key: UOQDMGNYCVWWDE-UHFFFAOYSA-N
• SMILES: C1=NC2=C(N1)C(=O)N(C(=O)N2)O.O.O
• Related CAS: 1932-15-6 (Parent)
• Synonyms: 1-hydroxyxanthine; 1-hydroxyxanthine dihydrate

Description

1-Hydroxyxanthine dihydrate is a xanthine derivative characterized by a hydroxyl group at the 1-position of the xanthine core and two water molecules in its crystalline structure. Xanthine derivatives are purine bases with diverse pharmacological and industrial applications, often influencing adenosine receptor activity or serving as intermediates in chemical synthesis . The dihydrate form likely enhances stability and solubility, as seen in other hydrated compounds like sodium molybdate dihydrate and ferrous oxalate dihydrate .

Comparison with Similar Compounds

Structural Analogues: Methylxanthine Derivatives

Methylxanthines, such as 1,3,7-trimethylxanthine (caffeine) and 1-propyl-3,7-dimethylxanthine, share the xanthine backbone but differ in substituents. Key distinctions include:

• Substituent Effects : The hydroxyl group in 1-hydroxyxanthine dihydrate may confer polar interactions and hydrogen bonding, contrasting with the lipophilic methyl or propyl groups in methylxanthines. This could influence solubility and receptor binding profiles .
• Pharmacological Profile: Methylxanthines are known for stimulant effects via adenosine receptor antagonism. The hydroxyl group in 1-hydroxyxanthine might alter receptor affinity or introduce novel bioactivity, though specific data are lacking.

Table 1: Substituent Comparison of Xanthine Derivatives

Compound	Substituents	Hydration State	Key Properties (Inferred)
1-Hydroxyxanthine dihydrate	-OH at 1-position	Dihydrate	Enhanced solubility, hydrogen bonding
1,3,7-Trimethylxanthine	-CH₃ at 1,3,7-positions	Anhydrous	Lipophilic, CNS stimulation
1-Propyl-3,7-dimethylxanthine	-C₃H₇ at 1-position	Anhydrous	Extended alkyl chain, altered metabolism

Hydration-State Comparisons

• Stability and Solubility : Sodium molybdate dihydrate (Na₂MoO₄·2H₂O) and sodium dihydrogen phosphate dihydrate exhibit improved thermal stability and water solubility compared to anhydrous forms, critical for industrial and agricultural applications . Similarly, 1-hydroxyxanthine dihydrate may offer better handling and storage stability.
• Crystal Structure : Sodium piperidine-1-carbodithioate dihydrate’s crystal lattice includes water molecules that stabilize the anion-cation arrangement, suggesting that 1-hydroxyxanthine dihydrate’s structure may facilitate predictable crystallinity .

Table 2: Dihydrate vs. Anhydrous Forms

Compound	Hydration State	Key Advantage	Application Example
1-Hydroxyxanthine	Dihydrate	Hypothetical solubility/stability	Pharmaceutical synthesis
Ferrous oxalate	Dihydrate	Reduced toxicity	Catalysis, pigments
Sodium molybdate	Dihydrate	Enhanced solubility	Fertilizers, corrosion inhibition

Functional Group Comparisons

• Hydroxyl vs. Amine Groups : Cyclohexylamine derivatives (e.g., 1-phenylcyclohexanamine hydrochloride) demonstrate how polar functional groups influence bioavailability and reactivity. The hydroxyl group in 1-hydroxyxanthine may increase hydrophilicity, contrasting with amine-containing compounds used in intermediates or APIs .